Cas no 38409-63-1 (methyl 4-hexylbenzoate)
methyl 4-hexylbenzoate structure
Product Name:methyl 4-hexylbenzoate
CAS No:38409-63-1
MF:C14H20O2
MW:220.307404518127
CID:1489006
PubChem ID:591633
Update Time:2025-04-21
methyl 4-hexylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-hexylbenzoate
- benzoic acid, 4-hexyl-, methyl ester
- Methyl p-hexylbenzoate
- 4-Hexylbenzoic acid methyl ester
- SCHEMBL6024028
- DB-069688
- 38409-63-1
- CHEMBL4098248
- Methyl 4-hexylbenzoate #
- DTXSID8068094
-
- Inchi: 1S/C14H20O2/c1-3-4-5-6-7-12-8-10-13(11-9-12)14(15)16-2/h8-11H,3-7H2,1-2H3
- InChI Key: RTTGTHPEVMEHEK-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CC(=CC=1)CCCCCC)=O
Computed Properties
- Exact Mass: 220.1464
- Monoisotopic Mass: 220.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
methyl 4-hexylbenzoate Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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